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6-Methyl-1-heptanol role as a mammalian
metabolite

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 6-Methyl-1-heptanol

CAS No.: 40742-11-8

Cat. No.: S3716399

Chemical Identity and Basic Properties

The search results confirm that 6-Methyl-1-heptanol (CAS 1653-40-3) is a recognized chemical entity. The

table below summarizes its fundamental properties compiled from chemical databases.

Property Value

CAS Registry Number 1653-40-3 [1] [2] [3]

Molecular Formula CgH1g0 [4] [1] [2]

Molecular Weight 130.23 g/mol [4] [1] [2]

IUPAC Name 6-methylheptan-1-ol [1]

Classification Primary alcohol; Branched-chain fatty alcohol [1]
Physical State Colorless transparent liquid [4] [1]

Boiling Point 187 °C (460.75 K) [1] [2] [3]

Melting Point -106 °C [1]
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One database, ChemicalBook, explicitly classifies 6-Methyl-1-heptanol as a mammalian metabolite [1].
However, the provided search results do not contain detailed experimental data or specific studies elucidating

its precise biological role, synthesis, or degradation pathways within mammalian systems.

Research Context and Suggested Avenues

Given the limited specific data, the following diagram outlines potential research areas and contextual

connections to help guide your investigation.
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This diagram highlights that while the compound's role is not fully defined, its structural class and known

occurrences suggest plausible research directions.

How to Proceed with Your Research

To build a comprehensive technical guide, you may need to consult more specialized scientific resources.

Here are some suggestions:
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e Consult Brofer Metabolomics Databases: The Human Metabolome Database (HMDB) is a key
resource. While the searched entry for the related compound "1-Heptanol" shows it is found in
various foods and is a flavoring agent [5], searching HMDB directly for "6-Methyl-1-heptanol" may
yield more targeted information.

e Explore Leucine Metabolism: 6-Methyl-1-heptanol is structurally similar to leucine and its
metabolites [6]. Investigating the broader context of branched-chain fatty acid and alcohol
metabolism could provide valuable indirect insights.

e Perform a Literature Review: Use scientific databases like PubMed, Scopus, or Google Scholar to
search for the CAS number (1653-40-3) or the compound name in the context of mammalian biology,
biochemistry, or toxicology.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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